Cas no 20137-53-5 (potassium hexafluorotantalate)

• Product Name: potassium hexafluorotantalate
• CAS No: 20137-53-5
• MF: F₆KTa
• MW: 334.036628723145
• MDL: MFCD00077584
• CID: 909097
• PubChem ID: 44717621
• Update Time: 2025-08-01

potassium hexafluorotantalate Chemical and Physical Properties

Names and Identifiers

• potassium hexafluorotantalate
• potassium,hexafluorotantalum(1-)
• Kaliumhexafluorotantalat
• PC6295
• potassium ion hexafluorotantalumuide
• 20137-53-5
• potassium hexafluorotantalum(1-)
• Tantalate(1-), hexafluoro-, potassium (1:1), (OC-6-11)-
• MFCD00077584
• potassium hexafluorotantalate(V)
• potassium hexakis(fluoranyl)tantalum(1-)
• A814273
• potassium;hexafluorotantalum(1-)

• MDL： MFCD00077584
• Inchi： 1S/6FH.K.Ta/h6*1H;;/q;;;;;;+1;+5/p-6
• InChI Key： APLLYCDGAWQGRK-UHFFFAOYSA-H
• SMILES： [Ta-](F)(F)(F)(F)(F)F.[K+]

Computed Properties

• Exact Mass: 333.90200
• Monoisotopic Mass: 333.902
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• PSA: 0.00000
• LogP: 2.52120

potassium hexafluorotantalate Security Information

• Hazardous Material transportation number：UN 1759
• Hazard Category Code： 34-36/37/38
• Safety Instruction： 26-28-36/37/39